Cas no 2229619-22-9 (O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine)

O-2-Methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine is a specialized organic compound featuring a quinoline core substituted with a hydroxylamine-functionalized propyl group. Its structural design combines a rigid heterocyclic framework with a reactive hydroxylamine moiety, making it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The compound’s stability and functional group reactivity enable selective modifications, facilitating applications in nucleophilic additions or oxidative transformations. Its quinoline backbone may also contribute to potential bioactivity, warranting further exploration in medicinal chemistry. The compound is typically handled under controlled conditions due to the sensitivity of the hydroxylamine group.
O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine structure
2229619-22-9 structure
Product Name:O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine
CAS No:2229619-22-9
MF:C14H18N2O
MW:230.305523395538
CID:6519522
PubChem ID:165661467
Update Time:2025-11-03

O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine
    • EN300-1800172
    • O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
    • 2229619-22-9
    • Inchi: 1S/C14H18N2O/c1-10-8-12(14(2,3)9-17-15)11-6-4-5-7-13(11)16-10/h4-8H,9,15H2,1-3H3
    • InChI Key: OHPHKVMKCOYRMT-UHFFFAOYSA-N
    • SMILES: O(CC(C)(C)C1C=C(C)N=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 230.141913202g/mol
  • Monoisotopic Mass: 230.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48.1Ų

O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1800172-0.05g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
0.05g
$1393.0 2023-09-19
Enamine
EN300-1800172-0.1g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
0.1g
$1459.0 2023-09-19
Enamine
EN300-1800172-0.25g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
0.25g
$1525.0 2023-09-19
Enamine
EN300-1800172-0.5g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
0.5g
$1591.0 2023-09-19
Enamine
EN300-1800172-1.0g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
1g
$1658.0 2023-06-02
Enamine
EN300-1800172-2.5g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
2.5g
$3249.0 2023-09-19
Enamine
EN300-1800172-5.0g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
5g
$4806.0 2023-06-02
Enamine
EN300-1800172-10.0g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
10g
$7128.0 2023-06-02
Enamine
EN300-1800172-1g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
1g
$1658.0 2023-09-19
Enamine
EN300-1800172-5g
O-[2-methyl-2-(2-methylquinolin-4-yl)propyl]hydroxylamine
2229619-22-9
5g
$4806.0 2023-09-19

Additional information on O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine

Introduction to O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine (CAS No. 2229619-22-9)

O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine (CAS No. 2229619-22-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for neurodegenerative diseases and cancer.

The molecular structure of O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine is composed of a quinoline moiety, a methyl group, and a propylhydroxylamine functional group. The quinoline ring, a key component of many bioactive molecules, is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the methyl and propylhydroxylamine groups further enhances the compound's pharmacological properties by modulating its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine in modulating specific signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the activity of certain kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling and are often overactive in cancer cells. By targeting these kinases, O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine may offer a promising approach to cancer therapy.

In addition to its anti-cancer properties, O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine has also shown potential in neurodegenerative disease research. Studies conducted at the University of California have demonstrated that this compound can protect neurons from oxidative stress and promote neurogenesis. Oxidative stress is a key factor in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. By reducing oxidative damage and enhancing neuronal survival, O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine could potentially slow down the progression of these debilitating conditions.

The pharmacokinetic properties of O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine have been extensively studied to ensure its suitability for therapeutic applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, making it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, O-2-methyl-2-(2-methylquinolin-4-yl)propylhydroxylamine (CAS No. 2229619-22-9) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover its full potential, this compound may play a crucial role in advancing treatments for cancer and neurodegenerative diseases.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent